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Compound of Interest

Compound Name: Rotundin hydrate
CAS No.: 219697-24-2
Cat. No.: B600692
Get Quote
. J

Executive Summary & Chemical Identity

Rotundine (L-Tetrahydropalmatine) is a tetrahydroprotoberberine isoquinoline alkaloid used
clinically for its analgesic and sedative properties. While the anhydrous form is often sought for
enhanced bioavailability, the monohydrate form is thermodynamically stable under ambient
humidity and is frequently the primary isolate during agqueous extraction.

Controlling the solid-state form (pseudopolymorphism) is critical for regulatory compliance and
dosage consistency. This guide provides protocols for the extraction/synthesis of the crude
alkaloid and the specific crystallization engineering required to isolate the Rotundine
Monohydrate.

Chemical Data
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Property Specification
(13aS)-2,3,9,10-tetramethoxy-5,8,13,13a-
IUPAC Name ) o ) o
tetrahydro-6H-isoquinolino[2,1-blisoquinoline
CAS Number 483-14-7
] 355.43 g/mol (Anhydrous) / ~373.45 g/mol
Molecular Weight
(Monohydrate)
Appearance White to pale-yellow crystalline powder
B Soluble in Chloroform, Hot Ethanol; Insoluble in
Solubility o )
Water; Soluble in Dilute Acid
Levorotatory (
Chirality

-isomer), active pharmaceutical ingredient

Synthesis & Extraction Protocols

Rotundine is primarily obtained via two routes: natural extraction from Stephania species or
semi-synthesis via the reduction of Palmatine.

Protocol A: Acid-Base Extraction from Stephania
rotunda

Objective: Isolation of crude Rotundine from plant tubers. Mechanism: Alkaloids exist as salts in
the plant (acidic environment) and precipitate as free bases upon basification.

Reagents:

Stephania rotunda tuber powder (dried, 40 mesh)

Hydrochloric Acid (1.5% - 2.5% v/v)

Ammonium Hydroxide (NH4OH) or Sodium Hydroxide (10% NaOH)

Ethanol (95%)
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Step-by-Step Workflow:

Acid Digestion: Macerate 1 kg of dried tuber powder in 5 L of 2% HCI for 24 hours at room
temperature. The low pH converts alkaloids into water-soluble hydrochloride salts.

 Filtration: Filter the biomass. Retain the filtrate (acidic liquor). Repeat extraction on biomass
twice to maximize yield.

» Basification (Critical Step): Slowly add 10% NaOH or NH4OH to the combined filtrate under
constant stirring. Monitor pH.

o Target: pH 9-10.
o Observation: A heavy, off-white precipitate (Crude Rotundine Free Base) will form.

o Collection: Allow the precipitate to settle for 12—24 hours. Filter via vacuum filtration
(Buchner funnel).

e Wash: Wash the filter cake with cold water (pH 8) to remove residual inorganic salts.

Protocol B: Semi-Synthesis via Palmatine Reduction

Objective: Conversion of Palmatine (abundant in Coptis chinensis) to L-Tetrahydropalmatine.
Mechanism: Reduction of the quaternary ammonium cation in the isoquinoline ring.

Reagents:

» Palmatine Chloride[1][2]

e Zinc powder (activated)

o Hydrochloric Acid (dilute) or Sulfuric Acid
Reaction:

Step-by-Step Workflow:

¢ Dissolve Palmatine Chloride in 10% H2SOa.
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e Add activated Zinc powder (2.0 eq) slowly to control hydrogen evolution.

e Heat to 50-60°C for 2 hours. Monitor via TLC (Disappearance of Palmatine spot).
« Filter off unreacted Zinc.

» Basify filtrate with NH4OH to pH 10 to precipitate racemic Tetrahydropalmatine.

e Note: This produces the racemate. Chiral resolution (using L-tartaric acid) is required to
isolate the active L-isomer (Rotundine).

Crystallization Engineering: Targeting the Hydrate

The critical distinction between Anhydrous Rotundine and Rotundine Monohydrate lies in the
Water Activity (

) of the crystallization solvent.

Thermodynamic Driver

e Anhydrous Form: Favored in pure organic solvents (Absolute Ethanol, Chloroform) at high
temperatures.

» Monohydrate Form: Favored in agueous-organic mixtures where water activity is sufficient to
incorporate into the crystal lattice during nucleation.

Protocol C: Recrystallization of Rotundine Monohydrate

Objective: Purify crude Rotundine and lock the crystal structure into the stable Monohydrate
form.

Reagents:
e Crude Rotundine (from Protocol A or B)
e Solvent A: Ethanol (95%)

o Solvent B: Purified Water
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Procedure:

Dissolution: Suspend 100g of Crude Rotundine in 500 mL of Ethanol (95%).

Heating: Heat the mixture to reflux (~78°C). The solid should dissolve completely.[3] If not,
add Ethanol in 50 mL increments.

Hot Filtration: Filter the hot solution through a heated funnel to remove insoluble mechanical
impurities.

Hydrate Nucleation (The "Water Strike"):

o While the filtrate is still warm (60°C), slowly add warm water (50°C) until the solution
becomes slightly turbid (Cloud Point).

o Ratio: Typically 1:1 to 1:2 (Water:Ethanol) by volume.
Cooling Profile:
o Cool slowly to room temperature (25°C) over 4 hours (Rate: ~10°C/hr).

o Scientific Rationale: Slow cooling prevents amorphous precipitation and allows water
molecules to order themselves into the crystal lattice channels.

Aging: Hold at 4°C for 12 hours. This ensures maximum yield and complete conversion to
the hydrate.

Isolation: Filter crystals.
Drying: Dry at 50°C under vacuum.

o Warning: Do NOT dry above 80°C or use desiccants like P20Os, as this will dehydrate the
crystal, collapsing the lattice into the anhydrous form or an amorphous phase.

Process Visualization
Workflow Diagram
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The following diagram illustrates the decision matrix for extraction and specific crystallization of
the hydrate form.

Raw Material Source

Stephania Tubers Palmatine Chloride
(Natural) (Synthetic Precursor)

Acid Extraction (HCI) Zn/Acid Reduction
Solubilization (+ Chiral Resolution)

iltrate

Basification (pH 9-10)
Precipitation of Free Base

Crude Rotundine

(Amorphous/Mixed)

Dissolve in Hot Ethanol (78°C)

Add Water to Cloud Point

(Hydrate Nucleation)

Slow Cooling (10°C/hr)
to 4°C

Dehydration Path

Drying < 60°C
Target: Monohydrate

Drying > 90°C

Target: Anhydrous
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Click to download full resolution via product page

Figure 1: Process flow for the extraction, synthesis, and differential crystallization of Rotundine
Hydrate.

Characterization & Quality Control

To validate the synthesis of Rotundine Monohydrate versus the Anhydrous form, the following

analytical techniqgues must be employed.

Differential Scanning Calorimetry (DSC)

o Monohydrate: Exhibits a broad endothermic peak (dehydration) typically between 90°C—
110°C, followed by a sharp melting endotherm at 141°C-144°C.

e Anhydrous: Lacks the dehydration peak; shows only the sharp melting endotherm at 141°C-
144°C (or slightly higher for pure polymorphs).

Thermogravimetric Analysis (TGA)[10]

e Monohydrate: Shows a distinct weight loss step corresponding to the loss of lattice water.
o Calculation: MW (L-THP) = 355.4; MW (H20) = 18.0.

o Theoretical Loss:

o Acceptance Criteria: TGA weight loss of 4.5% — 5.0%.

e Anhydrous: Negligible weight loss (< 0.5%) up to the melting point.

X-Ray Powder Diffraction (XRPD)

The hydrate and anhydrous forms have distinct crystal lattices.
o Monohydrate: Characteristic peaks often observed at low 2

angles (specific values depend on the exact pseudopolymorph, but distinct from the
anhydrous pattern).
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» Validation: Compare experimental pattern against the calculated pattern from single-crystal
data (Ref: Acta Cryst. C).

Troubleshooting Guide

Issue Probable Cause Corrective Action

o _ Ensure pH reaches 9-10.
) Incomplete precipitation during o
Low Yield o Allow longer settling time (24h)
basification.
at 4°C.

) o N Re-heat to dissolve. Add seed
- Cooling too rapid; impurities )
Oiling Out crystals of Rotundine. Cool
present.
slower.

) ) ) Lower drying temperature to
Partial dehydration during S
TGALoss < 4% drvi 50°C. Increase humidity in
rying.
ying drying oven.

Perform crystallization under
Yellow Coloration Oxidation of the alkaloid. Nitrogen atmosphere. Store in

amber glass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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